Cas no 2034398-53-1 (2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034398-53-1
• MF: C₁₉H₁₈N₂OS₂
• MW: 354.489021778107
• CID: 5378793
• Update Time: 2025-10-24

2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C19H18N2OS2/c22-18(14-23-13-15-6-2-1-3-7-15)21-12-16-8-4-10-20-19(16)17-9-5-11-24-17/h1-11H,12-14H2,(H,21,22)
• InChI Key： YVHDLRMYFLQARD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)CSCC1=CC=CC=C1

Additional information on 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide

Comprehensive Overview of 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034398-53-1)

The compound 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034398-53-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its hybrid structure, combining a thiophene ring, a pyridine scaffold, and a benzylsulfanyl moiety, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug design.

In recent years, the demand for heterocyclic compounds like 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide has surged due to their versatility in addressing unmet medical needs. The compound's sulfur-containing functional groups (benzylsulfanyl and thiophene) contribute to its unique electronic properties, which are critical for interactions with biological targets. This aligns with the growing interest in sulfur-based pharmacophores, a hot topic in drug discovery forums and academic research.

From a synthetic perspective, CAS No. 2034398-53-1 exemplifies the convergence of multicomponent reactions and green chemistry principles. Its synthesis often involves C-S bond formation strategies, a subject frequently searched by chemists optimizing catalytic methodologies. The compound's acetamide linker also highlights its relevance in proteolysis-targeting chimera (PROTAC) research, a cutting-edge area in degradation therapeutics.

The pyridine-thiophene core of this molecule is particularly noteworthy, as it mirrors structural motifs found in FDA-approved drugs for central nervous system (CNS) disorders and inflammatory diseases. This connection has spurred discussions in pharmaceutical webinars about repurposing such scaffolds for neuroprotective agents or immune modulators. Computational studies of 2034398-53-1 frequently appear in molecular docking literature, addressing common queries about binding affinity prediction and ADMET profiling.

Analytical characterization of 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide typically employs advanced techniques like LC-MS and NMR spectroscopy, topics dominating analytical chemistry search trends. Its logP and hydrogen bond acceptor/donor counts make it a frequent case study in cheminformatics courses, addressing popular questions about compound solubility and permeability optimization.

In material science applications, the conjugated system of this compound sparks interest for organic electronics research. The thiophene-pyridine combination is actively investigated for OLED materials, coinciding with rising searches for alternative semiconductor components. Patent analyses reveal growing IP activity around similar structures, particularly for photovoltaic devices and sensor technologies.

Quality control protocols for CAS 2034398-53-1 emphasize HPLC purity standards, reflecting industry demands for high-precision synthesis. This aligns with frequently asked questions about impurity profiling in pharmaceutical manufacturing communities. The compound's stability under various pH conditions is another trending discussion point in formulation science circles.

Emerging studies suggest potential applications of 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide in antibacterial research, particularly against drug-resistant strains. This resonates with global health priorities and frequent searches for new antibiotic scaffolds. The benzylsulfanyl group's role in metal chelation further expands possible uses in catalytic biology and enzyme inhibition studies.

From a commercial standpoint, suppliers of 2034398-53-1 increasingly highlight its custom synthesis options, responding to market demands for tailored building blocks. The compound's structure-activity relationship (SAR) data is often requested in medicinal chemistry databases, underscoring its value in hit-to-lead optimization workflows. These aspects make it a recurring subject in contract research organization (CRO) service listings.

Environmental fate studies of this compound address growing concerns about sustainable chemistry. Its biodegradation pathways are analyzed using QSAR models, a technique generating substantial interest in eco-toxicology research. This connects with frequent searches about green metrics in pharmaceutical process chemistry.

The intellectual property landscape surrounding 2-(benzylsulfanyl)-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}acetamide reveals strategic patent filings in combinatorial chemistry and fragment-based drug design. These areas consistently rank high in biotech patent analytics searches, reflecting the compound's commercial potential. Its structural features frequently appear in scaffold hopping studies, a popular strategy in drug repurposing initiatives.

In conclusion, CAS No. 2034398-53-1 represents a multifaceted compound bridging medicinal chemistry, materials science, and catalysis research. Its growing prominence in scientific literature and search trends underscores its value as both a biological probe and a versatile synthetic intermediate. Future research directions will likely explore its polypharmacology potential and structure-based optimization, maintaining its relevance in evolving scientific paradigms.